2-[2-(2,6-Dichloro-4-methylphenoxy)ethoxy]thiazole

• Molecular Formula: C12H11Cl2NO2S
• Molecular Weight: 304.2 g/mol
• IUPAC Name: 2-[2-(2,6-dichloro-4-methylphenoxy)ethoxy]-1,3-thiazole
• InChI: InChI=1S/C12H11Cl2NO2S/c1-8-6-9(13)11(10(14)7-8)16-3-4-17-12-15-2-5-18-12/h2,5-7H,3-4H2,1H3
• InChI Key: HOYNGZXHAFBMOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)Cl)OCCOC2=NC=CS2)Cl

Description

2-[2-(2,6-Dichloro-4-methylphenoxy)ethoxy]thiazole is a useful research compound. Its molecular formula is C12H11Cl2NO2S and its molecular weight is 304.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-(thiazol-2-yloxy)ethanol (6.39 g, 44.0 mmol), 2,6-dichloro-p-cresol (15.6 g, 88.0 mmol), azodicarboxylic-dipiperidide (22.2 g, 88.0 mmol) and PBu3 (85%, 38.3 mL, 132 mmol) in toluene (325 mL) was heated to reflux for 30 min. The mixture was allowed to cool to rt, filtered, and the precipitate was washed thoroughly with toluene. The filtrate was evaporated under reduced pressure. The residue was diluted with EtOAc, and washed with aq. 1M NaOH (4×). The org. phase was dried over MgSO4, filtered, and the solvents were removed under reduced pressure. Purification of the crude by FC (EtOAc/heptane 1:19→1:9→1:4) yielded the title compound as a colourless solid (9.24 g, 69%). LC-MS: tR=1.06 min, ES+: 304.05.